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Compound of Interest

Compound Name: 9-Demethyl FR-901235

Cat. No.: B10822039

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of 9-
Demethyl FR-901235, a potent spliceosome inhibitor. The information is intended to guide

researchers in designing and executing experiments to investigate the biological effects of this

compound.

Compound Information
9-Demethyl FR-901235 is the 9-demethyl derivative of the immunomodulator FR-901235 and

is known for its antitumor activity.[1] It functions as a spliceosome inhibitor, targeting a critical

component of the cellular machinery responsible for pre-mRNA splicing.
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Property Value Source

Molecular Formula C₁₇H₁₄O₇ [1][2]

Molecular Weight 330.29 g/mol [1][2]

CAS Number 1029520-85-1

Purity >95% by HPLC

Appearance Solid

Long-Term Storage (Solid) -20°C

Mechanism of Action: Spliceosome Inhibition
9-Demethyl FR-901235, like its parent compound FR-901235, is believed to exert its biological

effects through the inhibition of the spliceosome. The spliceosome is a large and dynamic

molecular machine responsible for removing introns from pre-messenger RNA (pre-mRNA), a

critical step in gene expression. The primary target of FR-901235 and related compounds is the

SF3B1 (Splicing Factor 3b Subunit 1) protein, a core component of the U2 small nuclear

ribonucleoprotein (snRNP).

By binding to SF3B1, 9-Demethyl FR-901235 is thought to interfere with the stable association

of the U2 snRNP with the branch point sequence of the pre-mRNA. This disruption stalls the

assembly of the spliceosome at an early stage, leading to an accumulation of unspliced pre-

mRNA and ultimately inhibiting the production of mature mRNA for a subset of genes. This

disruption of splicing can trigger downstream cellular responses, including cell cycle arrest and

apoptosis, which contribute to its antitumor activity.
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Diagram 1. Proposed mechanism of action for 9-Demethyl FR-901235.
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Proper preparation and storage of 9-Demethyl FR-901235 solutions are critical for maintaining

its stability and ensuring experimental reproducibility.

Recommended Solvents and Solubility
Solvent Known Solubility

Dimethyl Sulfoxide (DMSO) Soluble

Methanol Soluble

Note: Quantitative solubility data for 9-Demethyl FR-901235 is not readily available. It is

recommended to start with a small amount of the compound and gradually add the solvent until

it is fully dissolved. Sonication can be used to aid dissolution.

Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol provides a general guideline for preparing a stock solution. The final

concentration may need to be adjusted based on the specific experimental requirements.

Materials:

9-Demethyl FR-901235 solid

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate: Allow the vial of solid 9-Demethyl FR-901235 to warm to room temperature

before opening to prevent condensation.
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Weigh: Accurately weigh a desired amount of the compound. For example, to prepare 1 mL

of a 10 mM stock solution, weigh 3.30 mg of 9-Demethyl FR-901235 (Molecular Weight =

330.29 g/mol ).

Dissolve: Add the appropriate volume of anhydrous DMSO to the vial containing the

compound. For the example above, add 1 mL of DMSO.

Mix: Vortex the solution thoroughly until the solid is completely dissolved. If necessary, use a

sonicator for a short period to aid dissolution.

Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile, amber

microcentrifuge tubes to minimize freeze-thaw cycles and protect from light.

Store: Store the aliquoted stock solutions as recommended in the table below.

Storage Conditions for Solutions

Solution Type
Storage
Temperature

Maximum
Recommended
Storage Duration

Notes

Stock Solution in

DMSO
-20°C Up to 3 months

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

light.

Stock Solution in

DMSO
-80°C Up to 6 months

Preferred for longer-

term storage. Aliquot

and protect from light.

Working Solutions (in

aqueous media)
2-8°C

Prepare fresh for each

experiment

The stability of 9-

Demethyl FR-901235

in aqueous solutions

is unknown. It is highly

recommended to

prepare working

dilutions immediately

before use.
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Experimental Protocols
The following are general protocols that can be adapted for use with 9-Demethyl FR-901235. It

is crucial to determine the optimal concentration and incubation time for each specific cell line

and assay.

Experimental Workflow for In Vitro Studies

In Vitro Experimental Workflow

Prepare 10 mM Stock Solution in DMSO

Aliquot and Store at -80°C

Prepare Working Dilutions in Culture Medium Culture and Seed Cells

Treat Cells with 9-Demethyl FR-901235

Incubate for a Defined Period (e.g., 24, 48, 72h)

Perform Downstream Assays (e.g., Cytotoxicity, Splicing Analysis)

Data Analysis
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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